Cas no 944906-89-2 (1H-Indazole, 5-bromo-3-(1-piperazinyl)-)
944906-89-2 structure
Product Name:1H-Indazole, 5-bromo-3-(1-piperazinyl)-
CAS No:944906-89-2
MF:C11H13BrN4
MW:281.151720762253
CID:2818062
Update Time:2023-08-07
1H-Indazole, 5-bromo-3-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-INDAZOLE, 5-BROMO-3-(1-PIPERAZINYL)-
- AB60153
- 1h-indazole,5-bromo-3-(1-piperazinyl)-
- 1H-Indazole, 5-bromo-3-(1-piperazinyl)-
-
- Inchi: 1S/C11H13BrN4/c12-8-1-2-10-9(7-8)11(15-14-10)16-5-3-13-4-6-16/h1-2,7,13H,3-6H2,(H,14,15)
- InChI Key: XGGXRDOMYCKGKD-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=NN2)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- XLogP3: 2
- Topological Polar Surface Area: 44
1H-Indazole, 5-bromo-3-(1-piperazinyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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